1-(4-Fluorophenyl)-4-(3-nitro-2-pyridinyl)piperazine

• IUPAC Name: 1-(4-fluorophenyl)-4-(3-nitropyridin-2-yl)piperazine
• InChI: InChI=1S/C15H15FN4O2/c16-12-3-5-13(6-4-12)18-8-10-19(11-9-18)15-14(20(21)22)2-1-7-17-15/h1-7H,8-11H2
• InChI Key: BMESPRMLRMHGFD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C3=C(C=CC=N3)[N+](=O)[O-]
• Molecular Formula: C15H15FN4O2
• DSSTOX Substance ID: DTXSID701320088
• Molecular Weight: 302.30 g/mol
• Solubility: 12.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 400088-90-6

Description

1-(4-Fluorophenyl)-4-(3-nitro-2-pyridinyl)piperazine (4FPNP) is a novel compound with a wide range of applications in scientific research. It is an organic compound that has been extensively studied for its unique properties, including its ability to act as an inhibitor, to interact with proteins, and to modulate the activity of receptors. 4FPNP has been used in a variety of laboratory experiments and has been found to be a useful tool for scientists in a variety of fields.

Scientific Research Applications

Synthesis and Docking Studies

Piperazine derivatives, such as 1-(2-fluorophenyl)-3-(4-((pyridine-2-yl) methyl) piperazin-1-yl)-1H-indazole, synthesized in efficient processes, play a crucial role in medicinal chemistry. Spectral analysis characterizes these compounds, and docking studies provide further insights (Balaraju, Kalyani, & Laxminarayana, 2019).

Synthesis in Medicinal Chemistry

Fluorophenyl piperazines are integral in synthesizing neuroleptic agents like Fluspirilen and Penfluridol. Key intermediates are prepared via efficient routes involving rhodium-catalyzed hydroformylation. This process yields significant amounts of these pharmaceuticals (Botteghi, Marchetti, Paganelli, & Persi-Paoli, 2001).

Radiochemistry and Neuroimaging

Fluorophenyl piperazines, such as [18F]p-MPPF, are used in positron emission tomography (PET) for studying serotonergic neurotransmission. They are valuable in understanding neurochemical dynamics, with applications in both animal and human studies (Plenevaux et al., 2000).

Application in Dopamine Receptor Imaging

Compounds like 3-[[4-(4-[18F]fluorophenyl)piperazin-1-yl]methyl]-1H-pyrrolo[2,3-b]pyridine are synthesized for dopamine D4 receptor imaging. These are developed via electrophilic fluorination processes and have applications in ex vivo studies in animal models (Eskola et al., 2002).

Crystal Structure Analysis

The crystal structure of compounds like 1-(4-Fluorophenyl)-4-[(1E)-3,4,4-trichloro-2-nitro-1-(propylsulfanyl)buta-1,3-dien-1-yl]piperazine provides insights into molecular conformation and interactions. Understanding these structures aids in developing better pharmaceuticals (Deniz & Ibiş, 2009).